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Compound of Interest

Compound Name:
3-Amino-2-(naphthalen-1-

yl)propanoic acid

CAS No.: 100393-37-1

Cat. No.: B1447548

Get Quote

In the fields of medicinal chemistry and drug development, unnatural amino acids (UAAs) are

indispensable tools for creating novel peptides and small molecules with enhanced therapeutic

properties. The incorporation of bulky, rigid, and hydrophobic moieties, such as the

naphthalene group, can profoundly influence a molecule's stability, binding affinity, and

pharmacokinetic profile. This guide focuses on a specific class of UAAs: naphthyl-substituted

aminopropanoic acids.

The query for 3-Amino-2-(naphthalen-1-yl)propanoic acid specifies a precise chemical

architecture: a β-amino acid where the propanoic acid backbone is substituted with a

naphthalen-1-yl group at the α-carbon (C2) and an amino group at the β-carbon (C3). While

this specific substitution pattern is unique, a dedicated CAS (Chemical Abstracts Service)

number is not readily available in major chemical databases, suggesting it is a less common or

novel compound.

However, several structurally related and well-documented isomers are commercially available

and widely utilized in research. Understanding these isomers is critical for any scientist working

in this area. This guide will provide a comprehensive overview of the broader family of
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naphthyl-substituted aminopropanoic acids, with a focus on the most relevant isomers, to

empower researchers with the foundational knowledge for their work.

The primary isomers of interest fall into two categories:

α-Amino Acids (Naphthylalanines): The amino group is on the α-carbon (C2), and the

naphthylmethyl group is at the β-carbon (C3). These are analogues of the natural amino acid

phenylalanine.

β-Amino Acids: The amino group is on the β-carbon (C3). The naphthalene group can be

attached at either the α- or β-carbon.

Naphthyl-Substituted Propanoic Acids

Commonly Documented Isomers

3-Amino-2-(naphthalen-1-yl)propanoic acid
(β-Amino, α-Naphthyl)

CAS: Not Readily Available

α-Amino Acids
2-Amino-3-(naphthalen-yl)propanoic acid

(Naphthylalanines)

 Isomeric
Relationship 

β-Amino Acids
3-Amino-3-(naphthalen-yl)propanoic acid

 Isomeric
Relationship 

Click to download full resolution via product page

Caption: Key isomers of naphthyl-substituted aminopropanoic acids.

Part 1: Chemical Identity and Physicochemical
Properties
The identity and properties of these compounds are foundational to their application. While

data for the specifically requested molecule is sparse, extensive information exists for its
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common isomers. These properties are crucial for planning synthetic routes, predicting

solubility, and understanding potential biological interactions.

Property
(S)-2-Amino-3-
(naphthalen-1-
yl)propanoic acid

(S)-2-Amino-3-
(naphthalen-2-
yl)propanoic acid

(S)-3-Amino-3-
(naphthalen-2-
yl)propanoic acid

Synonyms (S)-1-Naphthylalanine (S)-2-Naphthylalanine
L-β-Ala-(2-naphthyl)-

OH

CAS Number 55516-54-6[1] 58438-03-2[2] 767282-94-0[3]

Molecular Formula C₁₃H₁₃NO₂ C₁₃H₁₃NO₂ C₁₃H₁₃NO₂

Molecular Weight 215.25 g/mol 215.25 g/mol 215.25 g/mol [3]

Appearance
White to slightly beige

powder[1]

Off-white crystalline

powder[2]
White powder[3]

Melting Point 254-257 °C[1] 240-253 °C[2] Not specified

Boiling Point
412.3 °C at 760

mmHg[1]

412.3 °C at 760

mmHg[2]
Not specified

Density 1.254 g/cm³[1] 1.254 g/cm³[2] Not specified

Storage 2-8°C[1] 2-8°C[2] 0-8 °C[3]

Purity ≥98% ≥98% ≥99% (HPLC)[3]

Part 2: Synthesis and Mechanistic Considerations
The synthesis of non-natural amino acids is a cornerstone of medicinal chemistry. Below, we

provide a plausible synthetic pathway for the target molecule, 3-Amino-2-(naphthalen-1-
yl)propanoic acid, and a validated protocol for a related, well-known isomer to demonstrate

the practical application of synthetic principles.

Proposed Synthesis of 3-Amino-2-(naphthalen-1-
yl)propanoic acid
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A logical approach to synthesizing the target molecule involves a multi-step process starting

from commercially available precursors. The key challenge is the stereoselective introduction of

two functional groups at the C2 and C3 positions. A plausible route is outlined below.

Proposed Synthetic Pathway

Naphthalene-1-carbaldehyde
Intermediate A
(Nitroalkene)

 Knoevenagel
Condensation 

Ethyl nitroacetate

Intermediate B
(Michael Adduct)

 Michael
Addition 

Malonic Ester Derivative

Target Molecule
3-Amino-2-(naphthalen-1-yl)propanoic acid

 1. Hydrolysis
2. Decarboxylation
3. Nitro Reduction 

Core Applications

Naphthyl
Amino Acid

Peptide Synthesis

 Building Block 

Drug Discovery

 Scaffold 

Bioconjugation

 Linker 

Prodrug Design

 Carrier Moiety 

Click to download full resolution via product page

Caption: Applications of naphthyl-substituted amino acids.

Peptide Synthesis and Peptidomimetics: Incorporating naphthylalanine into a peptide

sequence introduces a large, hydrophobic side chain. This can be used to probe binding

pockets of enzymes or receptors, enhance alpha-helical stability, and increase resistance to

proteolytic degradation. [3][4]The naphthalene moiety can participate in π-π stacking

interactions, often leading to higher binding affinities.

Drug Discovery: As a class, arylpropionic acid derivatives are known for a wide range of

biological activities, including anti-inflammatory and analgesic effects. [5]These modified
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amino acids serve as chiral building blocks for synthesizing complex small-molecule drugs.

Their use in oncology and neuroscience is particularly prominent, where they can be part of

structures designed to target specific proteins or pathways. [4]

Bioconjugation and Fluorescent Probes: The amino and carboxylic acid groups provide

handles for conjugation to other molecules, such as proteins, antibodies, or nanoparticles.

Furthermore, the naphthalene ring system is inherently fluorescent. Derivatives can be

designed to create polarity-sensitive fluorescent probes, which are invaluable for studying

protein folding and dynamics in real-time within living cells. [6]

Prodrug Development: The amino acid structure is recognized by cellular amino acid

transporters. This property can be exploited in prodrug design, where an active drug is

covalently linked to the amino acid. This can enhance the drug's absorption, improve its

solubility, and enable targeted delivery to cells with high transporter expression, thereby

increasing efficacy and reducing systemic toxicity. [7]

Part 5: Safety and Handling
While these compounds are generally used in small quantities in a laboratory setting, proper

safety precautions are essential. The following guidelines are based on safety data sheets for

closely related compounds.

Hazard Identification:

Pictograms: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements: May be harmful if swallowed (Acute Toxicity 4, Oral). Causes skin

irritation. Causes serious eye irritation. May cause respiratory irritation. [8][9] Safe Handling

Protocol:

Engineering Controls:

Always handle the solid powder in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of dust. [10]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles conforming to EN166 or NIOSH

standards. [10] * Skin Protection: Wear nitrile gloves. Inspect gloves before use and use

proper removal technique. Wear a lab coat to prevent skin contact. [11] * Respiratory

Protection: If working outside a fume hood or with large quantities, use a NIOSH-approved

particulate respirator.

Handling Procedures:

Avoid formation of dust. [10] * Wash hands thoroughly after handling. [11] * Avoid contact

with skin, eyes, and clothing. [12]

Storage:

Store in a cool, dry place away from incompatible materials (e.g., strong oxidizing agents).

Keep the container tightly closed. [13]Recommended storage temperature is typically

between 2-8 °C. [1][2]

Spill & Disposal:

In case of a spill, wear appropriate PPE.

Sweep up the solid material carefully, avoiding dust generation, and place it in a suitable,

closed container for disposal. [10] * Dispose of waste in accordance with local, state, and

federal regulations.

Conclusion
3-Amino-2-(naphthalen-1-yl)propanoic acid and its isomers represent a powerful class of

building blocks for chemical and pharmaceutical research. While the exact requested structure

may be a novel synthetic target, the well-documented chemistry and applications of its close

relatives, particularly the α- and β-naphthylalanines, provide a solid foundation for its

exploration. By leveraging their unique steric and electronic properties, researchers can design

next-generation peptides, probes, and therapeutic agents with tailored functions and improved
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performance. This guide provides the core technical knowledge needed to confidently

synthesize, characterize, and apply these versatile compounds in a research setting.
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[https://www.benchchem.com/product/b1447548/docs#introduction-navigating-the-
landscape-of-naphthyl-substituted-amino-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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